Melanin

• CAS: 2323070-48-8
• Molecular Formula: C18H10N2O4
• Molecular Weight: 318.3 g/mol
• InChI: InChI=1S/C18H10N2O4/c1-5-13-9-7(3-19-13)12-10-8(11(9)17(23)15(5)21)4-20-14(10)6(2)16(22)18(12)24/h3-4,19-20H,1-2H3
• InChIKey: XUMBMVFBXHLACL-UHFFFAOYSA-N

Melanin (CAS 2323070-48-8) as a Defined Reference Standard for Analytical and Regulatory Applications

Melanin (CAS 2323070-48-8) is a chemically defined synthetic analog of the natural pigment melanin, with the systematic name 3,8-Dimethyl-2,7-dihydrobenzo[1,2,3-cd:4,5,6-c'd']diindole-4,5,9,10-tetraone [1]. It is supplied with detailed characterization data compliant with regulatory guidelines and is explicitly intended for use as a reference standard in analytical method development, method validation (AMV), quality control (QC) for Abbreviated New Drug Applications (ANDA), and commercial production of epinephrine [1].

1

ISO17034 Certified Reference MaterialManufactured under accreditation for reference material production

2

Defined Small-Molecule StructureSingle chemical entity, not a heterogeneous biopolymer

3

Regulatory-Grade Intended UseExplicitly suitable for ANDA, AMV, and QC applications

• [1] ChemWhat. Melanin CAS#: 2323070-48-8. https://www.chemwhat.net/melanin-cas-2323070-48-8/ (accessed April 2026). View Source

Why Generic Melanin Substitution Fails: The Critical Distinction Between Defined Reference Standards and Heterogeneous Biopolymers

Melanin is a heterogeneous class of pigments encompassing eumelanin, pheomelanin, and allomelanin, which exist as high-molecular-weight, amorphous polymers with variable composition and structure [1]. In contrast, CAS 2323070-48-8 is a single, well-defined chemical entity (C18H10N2O4; MW 318.3 Da) with documented purity and traceability to pharmacopeial standards [2]. Generic melanin products, including natural isolates (e.g., from Sepia officinalis) or poorly characterized synthetic preparations, lack this level of definition and regulatory acceptance, rendering them unsuitable for critical applications such as ANDA filings, impurity profiling, and method validation [1][2]. Substitution with an undefined material introduces unacceptable variability in analytical performance and regulatory compliance.

Natural melanin isolates may not serve as defined reference standards

Heterogeneous biopolymer composition prevents use as a traceable calibrant for regulatory methods.

Research-grade synthetic melanins may lack required traceability

Absence of ISO17034 certification and pharmacopeial linkage may not support ANDA or GMP/QC submissions.

• [1] Sheng Y, Wu W. Progress of Research on Melanin in Foods and Their Materials. Shipin gongye ke-ji. 2022;43(10):405-416. View Source
• [2] SynZeal. Melanin | CAS 2323070-48-8. https://www.synzeal.com/en/melanin (accessed April 2026). View Source

Quantitative Differentiation of Melanin (CAS 2323070-48-8) vs. Natural Melanin and Research-Grade Analogs

Certified Purity and ISO17034 Compliance vs. Undefined Natural Melanin Composition

The target compound, Melanin (CAS 2323070-48-8), is provided with a certified purity of >95% and is manufactured under ISO17034 accreditation for reference material production [1]. In contrast, natural melanin isolated from biological sources (e.g., Sepia officinalis, CAS 8049-97-6) is a complex, heterogeneous biopolymer with undefined purity and composition, often described only as a 'brown powder' . This certification ensures batch-to-batch consistency and regulatory defensibility.

Certified Purity

Head-to-head

Target >95% pure vs natural melanin undefined

Enables regulatory method validation

Supplier COA; ISO17034 certified

Evidence Dimension	Purity and certification
Target Compound Data	Purity >95%; ISO17034 certified
Comparator Or Baseline	Natural melanin (CAS 8049-97-6)
Quantified Difference	Target is certified >95% pure; comparator is an undefined mixture with no purity specification.
Conditions	Product specifications from supplier certificates of analysis.

Why This Matters

For method validation and regulatory submissions, a defined purity and certification are mandatory; natural melanin cannot meet these requirements.

• [1] CATO Research Chemicals. Levodopa Impurity 15 (Melanin) CAS 2323070-48-8. https://www.catorm.com/p/14645.html (accessed April 2026). View Source

Defined Molecular Weight (318.3 Da) vs. High-Molecular-Weight Natural Melanin Polymers

CAS 2323070-48-8 is a discrete molecule with a molecular weight of 318.3 Da (C18H10N2O4) [1]. In stark contrast, natural eumelanin isolated from Auricularia auricula has an average molecular weight of 48.99 kDa, determined by gel permeation chromatography [2]. This ~154-fold difference in molecular size directly impacts solubility, chromatographic behavior, and its suitability as a calibration standard for LC-MS/MS methods.

Molecular Weight

Reported

318.3 Da

Precise calibrant for LC-MS/MS

Natural eumelanin ~48.99 kDa (literature GPC)

Evidence Dimension	Molecular weight
Target Compound Data	318.3 Da
Comparator Or Baseline	Natural eumelanin from A. auricula
Quantified Difference	318.3 Da vs. 48,990 Da (48.99 kDa)
Conditions	Target: chemical formula calculation; Comparator: gel permeation chromatography (GPC).

Why This Matters

A low, defined molecular weight is essential for use as an HPLC and mass spectrometry calibrant; high-molecular-weight polymers are unsuitable for precise quantitation.

• [1] SynZeal. Melanin | CAS 2323070-48-8. https://www.synzeal.com/en/melanin (accessed April 2026). View Source
• [2] Hou R, Liu X, Yan J, Xiang K, Wu X, Lin W, Chen G, Zheng M, Fu J. Characterization of natural melanin from Auricularia auricula and its hepatoprotective effect on acute alcohol liver injury in mice. RSC Advances. 2019;9:1017-1027. View Source

Traceability to Pharmacopeial Standards (USP/EP) vs. Non-Traceable Generic Melanins

Melanin (CAS 2323070-48-8) is supplied with the capability for further traceability against USP or EP reference standards, based on feasibility [1]. In contrast, generic synthetic melanins (e.g., those sold for research use only) typically do not offer a formal chain of traceability to a recognized pharmacopeial standard . This traceability is a cornerstone of GMP/GLP compliance in pharmaceutical analysis.

Traceability

Class-level

Traceable to USP/EP upon request

Supports GMP/QC compliance

Non-traceable research-grade melanins lack this path

Evidence Dimension	Metrological traceability
Target Compound Data	Traceable to USP/EP standards (upon request)
Comparator Or Baseline	Research-grade synthetic melanin (e.g., Sigma-Aldrich)
Quantified Difference	Traceable vs. non-traceable
Conditions	Supplier documentation and regulatory guidelines.

Why This Matters

Traceability is a non-negotiable requirement for use in GMP-regulated quality control and ANDA submissions.

• [1] ChemWhat. Melanin CAS#: 2323070-48-8. https://www.chemwhat.net/melanin-cas-2323070-48-8/ (accessed April 2026). View Source

Explicit Regulatory Endorsement for ANDA Filings vs. Research-Only Use

Melanin (CAS 2323070-48-8) is explicitly marketed for use in analytical method development, method validation (AMV), and Quality Control (QC) for Abbreviated New Drug Applications (ANDA) and commercial epinephrine production [1]. By comparison, many synthetic melanin products are labeled 'For Research Use Only' and lack the characterization data required for regulatory submission . This product is specifically identified as 'Levodopa Impurity 15', indicating a defined role in impurity profiling of levodopa drug products.

Regulatory Endorsement

Source review

Recommended for ANDA/AMV/QC

Pre-qualified for regulatory use

Research-only standards lack this positioning

Evidence Dimension	Intended use and regulatory acceptance
Target Compound Data	Recommended for ANDA/AMV/QC applications
Comparator Or Baseline	Research-grade melanin standards
Quantified Difference	Regulatory-grade vs. research-only
Conditions	Supplier product descriptions and application notes.

Why This Matters

Selecting a standard that is pre-qualified for regulatory use reduces the risk of analytical method rejection and speeds time to filing.

• [1] ChemWhat. Melanin CAS#: 2323070-48-8. https://www.chemwhat.net/melanin-cas-2323070-48-8/ (accessed April 2026). View Source

Primary Research and Industrial Application Scenarios for Melanin (CAS 2323070-48-8)

Analytical Method Development and Validation for Levodopa Impurity Profiling

Use as a certified reference standard for the identification and quantification of Melanin (Levodopa Impurity 15) during HPLC, UPLC, or LC-MS method development for levodopa drug substances and products [1]. The defined molecular weight and high purity (>95%) ensure accurate calibration and linearity, meeting ICH Q2(R1) validation requirements.

Quality Control (QC) for Abbreviated New Drug Applications (ANDA)

Employ as a QC standard in ANDA filings for generic levodopa formulations. The product's compliance with regulatory guidelines and potential traceability to USP/EP standards provide the necessary documentary support for method validation and impurity limit tests [1].

Commercial Production of Epinephrine - Process Impurity Monitoring

Utilize as a reference material for monitoring Melanin-related impurities during the commercial synthesis of Epinephrine, where oxidative pathways may generate this dimeric byproduct [1]. The availability of detailed characterization data facilitates process analytical technology (PAT) implementation.

Biomarker Quantitation in Melanin Research

Serve as a low-molecular-weight, well-defined calibrant for LC-MS/MS methods designed to quantify melanin markers (e.g., PTCA, PDCA) in biological matrices. Its discrete 318.3 Da mass enables precise multiple reaction monitoring (MRM) transitions, in contrast to the broad, unresolved peaks of polymeric natural melanin [2].

Application

Selection Property

Validation Focus

Levodopa impurity profiling (HPLC/LC-MS)

Certified high purity & defined structure

Linearity & ICH Q2(R1) method validation

QC for ANDA generic levodopa

Pharmacopeial traceability & regulatory compliance

Impurity limit tests & documentary support

Epinephrine process impurity monitoring

Defined impurity marker (Levodopa Impurity 15)

Process analytical technology (PAT)

Melanin biomarker quantitation (LC-MS/MS)

Low-molecular-weight calibrant

Precise MRM transition & matrix effect control

• [1] ChemWhat. Melanin CAS#: 2323070-48-8. https://www.chemwhat.net/melanin-cas-2323070-48-8/ (accessed April 2026). View Source
• [2] SynZeal. Melanin | CAS 2323070-48-8. https://www.synzeal.com/en/melanin (accessed April 2026). View Source